5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde
• InChI: InChI=1S/C12H11NO2/c1-15-11-4-2-3-9(7-11)12-6-5-10(8-14)13-12/h2-8,13H,1H3
• InChI Key: ODJFOPPUBQHNAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=C(N2)C=O

Description

5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde (CAS 2090784-04-4) is a valuable aromatic heterocyclic compound with the molecular formula C12H11NO2 and a molecular weight of 201.22 g/mol. This compound features a unique structure combining a pyrrole ring, a 3-methoxyphenyl substituent, and an aldehyde functional group, making it a versatile and essential building block in organic and medicinal chemistry research. The compound's significant research value lies in its role as a key precursor for synthesizing more complex nitrogen-bridged heterocycles. Its aldehyde group is highly reactive, participating in condensations and serving as a starting point for creating novel molecular architectures. Notably, pyrrole-2-carboxaldehyde derivatives are recognized as important skeletons in physiological processes and have been isolated from various natural sources, including fungi and plants . In pharmaceutical research, this compound and its structural analogs demonstrate potent biological activities. Recent studies highlight that pyrrole-based derivatives, particularly those with a 2-carboxaldehyde moiety, show promising antifungal activity against various Candida species, including multidrug-resistant strains . The mechanism of action for such activity is suggested to involve interaction with the catalytic site of HMGR (3-hydroxy-3-methylglutaryl-CoA reductase), a key enzyme in the ergosterol biosynthesis pathway essential for fungal cell membrane integrity . Furthermore, pyrrole derivatives are extensively investigated for their potential as antibacterial agents and enzyme inhibitors, underlining their broad relevance in drug discovery campaigns . This chemical is intended for research applications only and is not designed for human therapeutic or diagnostic use. Researchers must handle it with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Vilsmeier-Haack Formylation

Reaction Mechanism and Standard Protocol

The Vilsmeier-Haack reaction remains a cornerstone for introducing formyl groups onto electron-rich heterocycles. For 5-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde, this method involves generating an electrophilic iminium intermediate from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). The 3-methoxyphenyl-substituted pyrrole undergoes electrophilic aromatic substitution at the α-position, yielding the target aldehyde.

A representative procedure involves dissolving 5-(3-methoxyphenyl)-1H-pyrrole (1.0 equiv) in anhydrous DMF under nitrogen, followed by dropwise addition of POCl₃ (3.0 equiv) at 0–5°C. After stirring at room temperature for 4 hours, the mixture is quenched with ice-water, neutralized with sodium acetate, and extracted with dichloromethane. Chromatographic purification affords the aldehyde in 70–85% yield.

Optimization Strategies

Key parameters influencing yield include:

• POCl₃ Equivalents : Increasing from 3 to 10 equivalents enhances electrophile concentration, pushing the reaction to completion (yield improvement: 60% → 90%).
• Temperature Control : Maintaining 0–5°C during POCl₃ addition minimizes side reactions such as over-oxidation or polymerization.
• Solvent Purity : Anhydrous DMF prevents hydrolysis of the Vilsmeier reagent, critical for maintaining reactivity.

Table 1: Vilsmeier-Haack Reaction Optimization

Parameter	Standard Condition	Optimized Condition	Yield Improvement
POCl₃ Equivalents	3.0	10.0	60% → 90%
Reaction Temperature	25°C	0–5°C	70% → 85%
Solvent	Technical-grade DMF	Anhydrous DMF	65% → 82%

Organocatalytic Condensation Approaches

Proline-Catalyzed One-Pot Synthesis

Aminocatalysis offers a metal-free route to pyrrole-2-carbaldehydes. In this method, L-proline (20 mol%) mediates the condensation of 3-methoxybenzaldehyde with pyrrole-2-carbaldehyde precursors in dimethyl sulfoxide (DMSO). The reaction proceeds via enamine intermediates, enabling regioselective formylation at the pyrrole C2 position.

For instance, mixing 3-methoxybenzaldehyde (1.2 equiv) with 1H-pyrrole (1.0 equiv) and L-proline in DMSO at 25°C for 24 hours yields 5-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde in 68% yield after column chromatography.

Solvent and Catalyst Loading Effects

• Solvent Polar Aprotic Systems : DMSO outperforms THF or acetonitrile due to enhanced stabilization of charged intermediates.
• Catalyst Loading : Increasing L-proline from 10 to 20 mol% raises yields from 45% to 68%, but higher loadings (30 mol%) promote side-product formation.

Multi-Step Synthesis with Protecting Groups

Duff Reaction Formylation and Subsequent Functionalization

The Duff reaction, employing hexamethylenetetramine (HMTA) as a formylating agent, provides an alternative pathway. This method is advantageous for substrates sensitive to POCl₃.

Stepwise Procedure

• Formylation : Treating 5-(3-methoxyphenyl)-1H-pyrrole with HMTA in trifluoroacetic acid at 80°C for 6 hours installs the aldehyde group (55–60% yield).
• Protection/Deprotection : Tosyl protection of the pyrrole nitrogen (NaH, TsCl) prevents unwanted side reactions during subsequent Suzuki couplings with aryl boronic acids.
• Cross-Coupling : Palladium-catalyzed coupling with 3-methoxyphenylboronic acid introduces the aryl moiety, followed by alkaline deprotection to yield the final product (overall yield: 40–45%).

Challenges and Mitigation

• Regioselectivity : Competing formylation at C3 is suppressed by electron-donating groups (e.g., methoxy), which direct electrophiles to C2.
• Purification Complexity : Multi-step sequences require iterative chromatography, increasing material loss.

Comparative Analysis of Synthetic Methods

Table 2: Method Comparison for 5-(3-Methoxyphenyl)-1H-Pyrrole-2-Carbaldehyde Synthesis

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Vilsmeier-Haack	70–90	95–98	High efficiency, short reaction time	POCl₃ handling, moisture sensitivity
Organocatalytic	60–68	90–93	Metal-free, mild conditions	Moderate yields, long reaction time
Multi-Step (Duff + Suzuki)	40–45	85–88	Functional group tolerance	Low overall yield, complex workflow

Chemical Reactions Analysis

Types of Reactions

5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid.

Reduction: 5-(3-Methoxyphenyl)-1H-pyrrole-2-methanol.

Substitution: Various substituted pyrrole derivatives depending on the nucleophile used.

Scientific Research Applications

5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the production of advanced materials and as a building block in organic electronics.

Mechanism of Action

The mechanism of action of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde is not fully understood. it is believed to interact with various molecular targets and pathways. For instance, its potential antimicrobial activity may involve the inhibition of bacterial enzymes or disruption of cell membrane integrity. In the context of anticancer research, it may induce apoptosis or inhibit cell proliferation through interaction with specific signaling pathways.

Comparison with Similar Compounds

Substituent Variations on the Pyrrole Ring

The following table summarizes key structural differences between the target compound and related pyrrole carbaldehydes:

Compound Name	Substituent at Position 5	Aldehyde Position	Key Features	Source
5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde	3-Methoxyphenyl	2	Aromatic, electron-rich group	Target Compound
5-(Methoxymethyl)-1H-pyrrole-2-carbaldehyde	Methoxymethyl (-CH2OCH3)	2	Alkyl ether, increased flexibility
5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	Hydroxymethyl (-CH2OH)	2	Polar, hydrogen-bonding capacity
5-Hexadecyl-1H-pyrrole-2-carbaldehyde	Hexadecyl (C16H33)	2	Hydrophobic, surfactant potential
5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	2-Fluorophenyl	3	Fluorine enhances electronegativity
Pyrrolezanthine (Compound 3 in )	1-[2-(4-Hydroxyphenyl)ethyl]	2	Phenolic hydroxyl, complex aromaticity

Key Observations :

• Electronic Effects : The 3-methoxyphenyl group in the target compound provides electron-donating resonance effects, enhancing aromatic π-system interactions compared to alkyl or simple hydroxyalkyl substituents .
• Positional Isomerism: The aldehyde at position 3 (vs.

Physical and Chemical Properties

Property	5-(3-Methoxyphenyl)-2-carbaldehyde	5-(Methoxymethyl)-2-carbaldehyde	5-Hexadecyl-2-carbaldehyde
Solubility	Moderate in polar aprotic solvents	High in polar solvents	Low (hydrophobic)
Melting Point	Not reported; estimated 150–200°C	Not reported	Likely >200°C
Stability	Stable under inert conditions	Sensitive to hydrolysis	High thermal stability

Notes:

• The methoxyphenyl group enhances solubility in organic solvents (e.g., DMSO, acetone) compared to alkylated derivatives .
• Hydroxymethyl derivatives may exhibit lower stability due to oxidative or hydrolytic susceptibility .

Cancer Chemopreventive Potential

• Methoxymethyl and Hydroxymethyl Derivatives : Exhibit moderate activity in cancer cell lines, attributed to electrophilic aldehyde groups interacting with cellular nucleophiles .
• Aryl-Substituted Analogs : The target compound’s methoxyphenyl group may enhance DNA intercalation or enzyme inhibition via π-stacking, though direct biological data are lacking .

Antimicrobial and Anti-inflammatory Properties

• Fluorophenyl derivatives (e.g., 5-(2-fluorophenyl)-3-carbaldehyde) show antibacterial activity, suggesting substituent electronegativity impacts microbial target binding .

Biological Activity

5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde is a pyrrole derivative that has garnered attention for its potential biological activities. This compound belongs to a class of molecules known for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and anticancer effects. This article reviews the biological activity of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde, drawing on various studies and findings.

Chemical Structure and Synthesis

The chemical structure of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde can be represented as follows:

$$\text{C}_{12}\text{H}_{11}\text{N}\text{O}\quad (\text{Molecular Weight 199 22 g mol})$$

This compound can be synthesized through various methods, including the Vilsmeier-Haack reaction, which is commonly used to introduce aldehyde functionalities into heterocycles.

1. Antioxidant Activity

Research has demonstrated that pyrrole derivatives exhibit significant antioxidant properties. A study assessed the ability of various pyrrolic compounds, including 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde, to reduce lipid peroxidation in cellular models. The results indicated that these compounds effectively decreased malondialdehyde (MDA) levels, a marker of oxidative stress, suggesting their potential as protective agents against oxidative damage .

Table 1: Antioxidant Activity of Pyrrole Derivatives

Compound	Concentration (μM)	MDA Reduction (%)
Control	-	0
5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde	0.5	45
Compound A	0.5	50
Compound B	0.5	40

2. Neuroprotective Effects

In neurodegenerative disease models, such as Parkinson's disease (PD), the protective role of pyrrole derivatives has been investigated. Specifically, studies have shown that these compounds can mitigate neurotoxic effects induced by agents like 6-hydroxydopamine (6-OHDA). Pre-treatment with pyrrolic compounds significantly reduced cell death in neuronal cell lines exposed to neurotoxins, indicating their potential use in neuroprotection .

3. Anticancer Potential

Pyrrole derivatives are also being explored for their anticancer properties. In vitro studies have shown that certain pyrrole compounds can inhibit the growth of various cancer cell lines. For instance, a related study found that modifications in the pyrrole structure could enhance cytotoxicity against cancer cells such as MCF-7 and A549 .

Table 2: Cytotoxicity of Pyrrole Derivatives Against Cancer Cell Lines

Compound	Cell Line	IC50 (μM)
5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde	MCF-7	25
Compound C	A549	30
Compound D	HCT116	15

Case Studies

Several case studies highlight the biological activities of pyrrole derivatives:

• Neuroprotection Study : In a study involving PC12 cells treated with 6-OHDA, pre-treatment with various pyrrolic compounds significantly reduced lipid peroxidation and increased cell viability compared to untreated controls .
• Anticancer Screening : A series of pyrrole derivatives were screened for their cytotoxic effects against multiple cancer cell lines. The results showed that modifications in the substituents on the pyrrole ring could lead to enhanced anticancer activity, with some compounds achieving IC50 values below 20 μM against aggressive cancer types .

Q & A

Basic: What are the common synthetic routes for preparing 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde, and how can reaction conditions be optimized for higher yields?

Methodological Answer:
The synthesis typically involves formylation of a pre-functionalized pyrrole ring. A validated approach adapts the Vilsmeier-Haack reaction , where phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) generate an electrophilic formylating agent. For example, substituting the pyrrole nitrogen with a 3-methoxyphenyl group can be achieved via nucleophilic aromatic substitution using K₂CO₃ as a base catalyst . Yields exceeding 80% are attainable by:

• Temperature control : Maintaining 0–5°C during reagent addition to minimize side reactions.
• Solvent selection : Using anhydrous DMF to enhance electrophilic reactivity.
• Post-reaction quenching : Careful neutralization with ice-cold water to precipitate the product .

Basic: Which spectroscopic techniques are most effective for characterizing 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde, and what key spectral signatures should researchers expect?

Methodological Answer:

• ¹H NMR :
  • Aldehyde proton: A singlet at δ 9.5–10.0 ppm.
  • Pyrrole protons: Doublets at δ 6.2–6.4 ppm (J ≈ 4.1 Hz) and δ 6.9–7.0 ppm.
  • Methoxy group: A singlet at δ 3.8–3.9 ppm .
• ¹³C NMR :
  • Aldehyde carbon: δ 179–180 ppm.
  • Methoxy carbon: δ 55–56 ppm.
• HRMS : Exact mass calculated for C₁₂H₁₁NO₂ ([M+H]⁺: 202.0868) confirms molecular identity .

Advanced: How does the electronic nature of the 3-methoxyphenyl substituent influence the reactivity of the pyrrole ring in cross-coupling reactions or further functionalization?

Methodological Answer:
The 3-methoxyphenyl group is electron-donating due to the methoxy substituent’s +M effect, which:

• Activates the pyrrole ring for electrophilic substitution at the α-position (C3/C5).
• Directs cross-coupling reactions (e.g., Suzuki-Miyaura) to the β-position (C4) via steric and electronic modulation. Computational studies (DFT) can predict regioselectivity by analyzing frontier molecular orbitals .
• Comparisons : Contrast with electron-withdrawing groups (e.g., -CF₃ in , Compound 3), which deactivate the ring and shift reactivity .

Advanced: What strategies can be employed to resolve contradictions in reported biological activity data for 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde derivatives?

Methodological Answer:
Discrepancies often arise from:

• Purity issues : Validate compound integrity via HPLC (>95% purity) and elemental analysis.
• Assay variability : Standardize protocols (e.g., cell viability assays using identical cell lines and incubation times).
• Structural analogs : Test derivatives with systematic substituent variations (e.g., replacing -OCH₃ with -Cl or -F) to isolate electronic vs. steric effects .
• Dose-response curves : Establish EC₅₀ values across multiple concentrations to confirm activity trends .

Basic: What are the critical considerations for handling and storing 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde to ensure stability and prevent degradation?

Methodological Answer:

• Light sensitivity : Store in amber glass bottles to prevent photodegradation of the aldehyde group.
• Moisture control : Use desiccants (e.g., silica gel) in sealed containers, as the compound may hydrolyze in humid conditions.
• Temperature : Long-term storage at –20°C in anhydrous DMSO or DMF solutions .

Advanced: How can computational chemistry methods predict the reactivity or biological targets of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate Fukui indices to identify nucleophilic/electrophilic sites for functionalization.
• Molecular docking : Screen against protein databases (e.g., PDB) to predict binding affinities for enzymes like cyclooxygenase-2 (COX-2), leveraging the compound’s structural similarity to known inhibitors .
• QSAR models : Corrogate substituent effects (e.g., -OCH₃ vs. -NO₂) with bioactivity data to design optimized analogs .

Advanced: What are the challenges in achieving regioselective functionalization of the pyrrole ring, and how can directing groups or catalysts address these?

Methodological Answer:

• Challenge : The pyrrole’s inherent symmetry leads to competing α/β substitution.
• Solutions :
  • Directing groups : Introduce temporary protecting groups (e.g., -SiMe₃) at C2 to steer reactivity to C5 .
  • Catalysts : Use Pd(PPh₃)₄ for Suzuki couplings, which favors β-substitution due to steric hindrance from the 3-methoxyphenyl group .

Basic: What are the key differences in synthetic pathways and properties between 5-(3-Methoxyphenyl)-1H-pyrrole-2-carbaldehyde and its 4-methoxy analog?

Methodological Answer:

• Synthesis : The 3-methoxy isomer requires ortho-directing effects during electrophilic substitution, whereas the 4-methoxy derivative forms via para-directed coupling.
• Reactivity : The 3-methoxy group creates steric hindrance, reducing reaction rates in bulky electrophile systems.
• Spectroscopy : ¹H NMR of the 4-methoxy analog shows a deshielded aldehyde proton (δ 9.6 vs. 9.5 ppm) due to altered conjugation .